Cas no 13624-01-6 (Benzenamine, N-[1-(methylthio)-2-nitroethenyl]-)

• Product Name: Benzenamine, N-[1-(methylthio)-2-nitroethenyl]-
• CAS No: 13624-01-6
• MF: C₉H₁₀N₂O₂S
• MW: 210.252900600433
• CID: 96691
• PubChem ID: 1482249
• Update Time: 2025-04-18

Benzenamine, N-[1-(methylthio)-2-nitroethenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-[1-(methylthio)-2-nitroethenyl]-
• N-(1-methylsulfanyl-2-nitroethenyl)aniline
• DTXSID30363256
• 13624-01-6
• HMS3320A19
• 2-nitro-1-anilino-1-methylthioethene
• FBHJXWOURBPAKR-UHFFFAOYSA-N
• AKOS030243753

• Inchi： 1S/C9H10N2O2S/c1-14-9(7-11(12)13)10-8-5-3-2-4-6-8/h2-7,10H,1H3
• InChI Key： FBHJXWOURBPAKR-UHFFFAOYSA-N
• SMILES： S(C)C(=C[N+](=O)[O-])NC1C=CC=CC=1

Computed Properties

• Exact Mass: 210.0464
• Monoisotopic Mass: 210.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 83.2Ų

Experimental Properties

• PSA: 55.17